Cas no 1260751-65-2 (Ethyl-2-cyano-5-fluorobenzoate)

Ethyl-2-cyano-5-fluorobenzoate structure
1260751-65-2 structure
Product Name:Ethyl-2-cyano-5-fluorobenzoate
CAS No:1260751-65-2
MF:C10H8FNO2
MW:193.174426078796
MDL:MFCD11041402
CID:4565501
PubChem ID:55265172
Update Time:2025-09-22

Ethyl-2-cyano-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-cyano-5-fluorobenzoate
    • Ethyl2-cyano-5-fluorobenzoate
    • Benzoic acid, 2-cyano-5-fluoro-, ethyl ester
    • BDBM98666
    • CM12618
    • US8497270, 25
    • QMZSRWKQXUGYBE-UHFFFAOYSA-N
    • CHEMBL3669302
    • DB-171104
    • 2-Cyano-5-fluorobenzoic acid ethyl ester
    • AS-66234
    • EN300-190256
    • MFCD11041402
    • AKOS006308336
    • SCHEMBL1654418
    • 1260751-65-2
    • Ethyl-2-cyano-5-fluorobenzoate
    • MDL: MFCD11041402
    • Inchi: 1S/C10H8FNO2/c1-2-14-10(13)9-5-8(11)4-3-7(9)6-12/h3-5H,2H2,1H3
    • InChI Key: QMZSRWKQXUGYBE-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C#N)=C(C(=O)OCC)C=1

Computed Properties

  • Exact Mass: 193.054
  • Monoisotopic Mass: 193.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 50.1

Experimental Properties

  • Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.23 g/l) (25 º C),

Ethyl-2-cyano-5-fluorobenzoate Pricemore >>

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